N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide

• IUPAC Name: N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C19H17ClN2O3/c1-12-5-6-15-16(9-12)19(25)22(18(15)24)11-17(23)21-8-7-13-3-2-4-14(20)10-13/h2-6,9-10H,7-8,11H2,1H3,(H,21,23)
• InChI Key: SSSKJSHFRPACKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)N(C2=O)CC(=O)NCCC3=CC(=CC=C3)Cl
• Molecular Formula: C19H17ClN2O3
• Molecular Weight: 356.8 g/mol

Description

N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide, also known as Compound X, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry. In

Mechanism of Action

The mechanism of action of N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X is not fully understood. However, it has been found to interact with several proteins and enzymes in the body, including histone deacetylases and phosphodiesterases. It is thought that the compound may work by altering the expression of genes involved in cell growth and inflammation.
Biochemical and Physiological Effects
N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X has been found to have several biochemical and physiological effects. It has been shown to induce cell death in cancer cells by activating apoptosis pathways. Additionally, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In animal models, N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X has been found to improve cognitive function and reduce anxiety-like behavior.

Advantages and Limitations for Lab Experiments

N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. Additionally, it has been found to have low toxicity in animal models, making it a safer alternative to other compounds used in research. However, there are also limitations to using N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects on different cell types. Additionally, its anticancer properties may be limited to certain types of cancer cells.

Future Directions

There are several possible future directions for research on N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X. One area of interest is its potential use as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to understand its mechanism of action and to identify other proteins and enzymes that it may interact with. Finally, there is a need for more studies to determine its efficacy and safety in human clinical trials.
In conclusion, N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X is a synthetic compound that has potential applications in various fields, including medicinal chemistry and biochemistry. Its synthesis method has been optimized to increase yield and purity, and it has been found to have anticancer and anti-inflammatory properties. While there are limitations to using N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X in lab experiments, there are also several possible future directions for research on this compound.

Synthesis Methods

N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X can be synthesized using a multi-step process involving the reaction of several chemical compounds. The first step involves the reaction of 3-chlorophenethylamine and ethyl 2-bromoacetate, which leads to the formation of an intermediate compound. This intermediate is then reacted with 5-methylisatoic anhydride to produce N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X. The synthesis process has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X has been studied extensively for its potential applications in medicinal chemistry and biochemistry. It has been found to have anticancer properties and has been shown to inhibit the growth of several cancer cell lines. Additionally, it has been found to have anti-inflammatory properties and has been shown to reduce inflammation in animal models. N-[2-(3-chlorophenyl)ethyl]-2-(5-methyl-1,3-dioxoisoindol-2-yl)acetamide X has also been studied for its potential use as a tool in neuroscience research.